Cas no 1805046-18-7 (2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1805046-18-7
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4922120
• Update Time: 2025-06-15

2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H5F4N/c1-3-4(6(9)10)2-12-7(11)5(3)8/h2,6H,1H3
• InChI Key： QCZNDHQNQIOURV-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805046-18-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of fluorinated pyridine derivatives, 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805046-18-7) has emerged as a compound of significant interest due to its unique structural attributes and versatile applications. This heterocyclic organic compound belongs to the pyridine family, characterized by its fluorine substitutions at the 2,3-positions and a difluoromethyl group at the 5-position. Its molecular formula, C₇H₅F₄N, underscores its potential as a building block in pharmaceutical intermediates and agrochemical synthesis.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers and industries are increasingly focusing on 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine for its role in crop protection chemicals and drug discovery. A common query among professionals is, "How does fluorination impact the reactivity of pyridine derivatives?" The answer lies in the electron-withdrawing nature of fluorine atoms, which alters the electronic density of the pyridine ring, making it more reactive toward nucleophilic substitutions—a feature critical for designing high-performance agrochemicals.

From a synthetic perspective, CAS No. 1805046-18-7 is often synthesized via halogen-exchange reactions or cross-coupling methodologies. Its liquid chromatography-mass spectrometry (LC-MS) profile typically shows a distinct molecular ion peak at m/z 179 [M+H]⁺, aiding in quality control. Recent advancements in green chemistry have also explored solvent-free routes to produce this compound, aligning with the global push for sustainable chemical manufacturing.

In the pharmaceutical sector, 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine serves as a precursor for kinase inhibitors and antiviral agents. Its lipophilicity and hydrogen-bonding capacity make it a valuable scaffold for optimizing drug candidates. For instance, it has been investigated in the development of next-generation antifungals, addressing the rising concern over drug-resistant pathogens—a topic frequently searched in medical research databases.

Environmental and regulatory considerations are paramount when handling fluorinated pyridines. While CAS No. 1805046-18-7 is not classified as hazardous under current guidelines, proper personal protective equipment (PPE) and fume hoods are recommended during laboratory use. The compound’s biodegradability and ecotoxicity profiles remain under study, reflecting the industry’s emphasis on eco-friendly alternatives.

Market trends indicate a surge in patents involving 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine, particularly in Asia-Pacific regions, where agrochemical innovation thrives. Analysts attribute this to the compound’s efficacy in pest control formulations and its compatibility with integrated pest management (IPM) systems. Frequently asked questions like "What are the commercial suppliers of this compound?" highlight the need for transparent supply chains, with major chemical distributors listing it under high-purity specialty chemicals.

In conclusion, 2,3-Difluoro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805046-18-7) exemplifies the intersection of structural ingenuity and industrial applicability. Its relevance in crop science, medicinal chemistry, and material science ensures its continued prominence in scientific discourse. Future research may explore its potential in electronic materials or catalysis, further expanding its utility.